molecular formula C13H8N2OS2 B8390077 5-[(4-Quinolinyl)methylene]-2-thioxo-4-thiazolidinone CAS No. 7467-45-0

5-[(4-Quinolinyl)methylene]-2-thioxo-4-thiazolidinone

Cat. No. B8390077
CAS RN: 7467-45-0
M. Wt: 272.3 g/mol
InChI Key: GTYFFRFEABSUHZ-UHFFFAOYSA-N
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Description

5-[(4-Quinolinyl)methylene]-2-thioxo-4-thiazolidinone is a useful research compound. Its molecular formula is C13H8N2OS2 and its molecular weight is 272.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-[(4-Quinolinyl)methylene]-2-thioxo-4-thiazolidinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[(4-Quinolinyl)methylene]-2-thioxo-4-thiazolidinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7467-45-0

Product Name

5-[(4-Quinolinyl)methylene]-2-thioxo-4-thiazolidinone

Molecular Formula

C13H8N2OS2

Molecular Weight

272.3 g/mol

IUPAC Name

5-(quinolin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C13H8N2OS2/c16-12-11(18-13(17)15-12)7-8-5-6-14-10-4-2-1-3-9(8)10/h1-7H,(H,15,16,17)

InChI Key

GTYFFRFEABSUHZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=N2)C=C3C(=O)NC(=S)S3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Rhodanine (2.2 g; 16.5 mmol), 1.3 ml of concentrated ammonium hydroxide and 1 g of ammonium chloride in 20 ml of ethanol were heated on a steam bath for 15 minutes. 4-Quinoline carboxaldehyde (2.6 g; 16.5 mmol) was added and the resulting mixture was heated on the steam bath for another hour. Upon cooling to 5° C. a precipitate formed. This precipitate was recovered by filtration and then washed with water to provide 4 g of title compound, m.p. 325°-328° C.
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
1.3 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step Two

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